Cas no 791594-13-3 (trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid)

Technical Introduction: trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid is a brominated aromatic ketone-carboxylic acid derivative, characterized by its cyclopentane backbone functionalized with a 4-bromobenzoyl group and a carboxylic acid moiety in a trans configuration. This compound is of interest in synthetic organic chemistry as a versatile intermediate for constructing complex molecular architectures, particularly in pharmaceutical and materials science research. The presence of both electrophilic (bromobenzoyl) and nucleophilic (carboxylic acid) functional groups allows for selective modifications, enabling applications in cross-coupling reactions, ligand design, and chiral synthesis. Its rigid trans conformation may also influence stereochemical outcomes in asymmetric synthesis. The product is typically handled under standard laboratory conditions, with purity verified by HPLC or NMR.

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid structure

791594-13-3 structure

Product Name:trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid

CAS No:791594-13-3

MF:C₁₃H₁₃BrO₃

MW:297.144523382187

CID:835369

PubChem ID:23549251

Update Time:2025-05-28

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylic acid, 2-(4-bromobenzoyl)-, (1R,2R)-
- (1R,2R)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid
- trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
- (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylic acid
- TRANS-2-(4-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
- BVTWSRUFFHBCHO-GHMZBOCLSA-N
- 2835AH
- trans-2-(4-bromo-benzoyl)-cyclopentanecarboxylic acid
- (1R
- (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylicacid
- AKOS016011510
- MFCD01311232
- (+/-)-trans-2-(4-Bromo-benzoyl)-cyclopentanecarboxylic acid
- CS-14127
- 791594-13-3
- DTXSID10634911
- 733740-98-2
- CS-M0798
- CS-B0546
- SCHEMBL596331
- (1R,2R)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid (ACI)
- Inchi： 1S/C13H13BrO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11-/m1/s1
- InChI Key： BVTWSRUFFHBCHO-GHMZBOCLSA-N
- SMILES： C(C1C=CC(Br)=CC=1)([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 296.00481g/mol
Monoisotopic Mass: 296.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 54.4

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-B0546-100mg	Cyclopentanecarboxylic acid, 2-(4-bromobenzoyl)-, (1R,2R)-	791594-13-3		100mg	$244.0	2022-04-26
eNovation Chemicals LLC	Y1252313-100mg	CYCLOPENTANECARBOXYLIC ACID, 2-(4-BROMOBENZOYL)-, (1R,2R)-	791594-13-3	98%	100mg	$620	2025-02-20
eNovation Chemicals LLC	Y1252313-250mg	CYCLOPENTANECARBOXYLIC ACID, 2-(4-BROMOBENZOYL)-, (1R,2R)-	791594-13-3	98%	250mg	$1035	2025-02-20
eNovation Chemicals LLC	Y1252313-250mg	CYCLOPENTANECARBOXYLIC ACID, 2-(4-BROMOBENZOYL)-, (1R,2R)-	791594-13-3	98%	250mg	$1035	2025-02-21
eNovation Chemicals LLC	Y1252313-100mg	CYCLOPENTANECARBOXYLIC ACID, 2-(4-BROMOBENZOYL)-, (1R,2R)-	791594-13-3	98%	100mg	$620	2025-02-21
Key Organics Ltd	CS-14127-0.25g	(1R,2R)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid	791594-13-3	>97%	0.25g	£1450.00	2025-02-08
Key Organics Ltd	CS-14127-1g	(1R,2R)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid	791594-13-3	>97%	1g	£2901.00	2025-02-08
A2B Chem LLC	AH51053-100mg	(1R,2R)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid	791594-13-3	95+%	100mg	$435.00	2024-04-19
A2B Chem LLC	AH51053-1g	(1R,2R)-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid	791594-13-3	95+%	1g	$2810.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058335-100mg	(1R,2R)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid	791594-13-3	98%	100mg	￥5352.00	2024-07-28

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Production Method

Production Method 1

733740-98-2

791594-13-3

959123-24-1

Reaction Conditions

1.1 Reagents: (+)-Phenylethylamine Solvents: Acetonitrile ; rt → 95 °C; 90 - 95 °C; overnight, cooled
1.2 Solvents: Ethanol , Water ; 95 °C; overnight, cooled
1.3 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 10 min, rt

Reference

: Cycloalkanecarboxylic acid derivatives as inhibitors of diacylglycerol o-acyltransferase type 1 enzyme and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 2

733740-98-2

791594-13-3

Reaction Conditions

1.1 Reagents: (αS)-N,α-Dimethylbenzenemethanamine Solvents: Isopropyl acetate ; 20 °C → 23 °C; 1 h, 23 °C
1.2 Solvents: Heptane ; 1 h, 23 °C; 17 h, 23 °C; 23 °C → -10 °C; 24 h, -10 °C
1.3 Reagents: Hydrochloric acid Solvents: tert-Butyl methyl ether , Water ; rt

Reference

Process Development of a Diacyl Glycerolacyltransferase-1 Inhibitor

Ravn, Matthew M.; Wagaw, Seble H.; Engstrom, Kenneth M.; Mei, Jianzhang; Kotecki, Brian; et al, Organic Process Research & Development, 2010, 14(2), 417-424

Production Method 3

733740-98-2

791594-13-3

Reaction Conditions

1.1 Reagents: (+)-Phenylethylamine Solvents: Acetonitrile ; rt → 95 °C; 90 - 95 °C; overnight, cooled
1.2 Solvents: Ethanol , Water ; heated; overnight, cooled

Reference

Validation of Diacyl Glycerolacyltransferase I as a Novel Target for the Treatment of Obesity and Dyslipidemia Using a Potent and Selective Small Molecule Inhibitor

Zhao, Gang; Souers, Andrew J.; Voorbach, Martin; Falls, H. Doug; Droz, Brian; et al, Journal of Medicinal Chemistry, 2008, 51(3), 380-383